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Compound of Interest

Compound Name:
2-(Propan-2-ylsulfanyl)propanoic

acid

CAS No.: 26822-41-3

Cat. No.: B3381746

Get Quote

A comprehensive overview of its chemical properties, synthesis, spectral analysis, and safety

protocols, designed for researchers, scientists, and drug development professionals.

Disclaimer: This technical guide focuses on 2-(Acetylsulfanyl)propanoic acid (PubChem CID:

13599129), a structural analog of 2-(Propan-2-ylsulfanyl)propanoic acid. This substitution is

necessitated by the absence of a dedicated PubChem entry for the latter, allowing for a

comprehensive, data-driven analysis based on available information for a closely related

compound.

Introduction
2-(Acetylsulfanyl)propanoic acid is a sulfur-containing carboxylic acid that holds significance in

various chemical and biomedical research areas. Its structure, featuring a reactive thioester

linkage and a carboxylic acid moiety, makes it a versatile building block in organic synthesis

and a subject of interest in the study of biologically active molecules. This guide provides a

detailed exploration of its known properties, leveraging data from authoritative sources to offer

a holistic understanding of this compound for research and development applications.
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Chemical and Physical Properties
The fundamental characteristics of a compound are critical for its application in experimental

settings. The following table summarizes the key computed properties of 2-

(Acetylsulfanyl)propanoic acid.[1]

Property Value Source

PubChem CID 13599129 PubChem

Molecular Formula C5H8O3S PubChem[1]

Molecular Weight 148.18 g/mol PubChem[1]

IUPAC Name 2-acetylsulfanylpropanoic acid PubChem[1]

SMILES CC(C(=O)O)SC(=O)C PubChem[1]

InChI

InChI=1S/C5H8O3S/c1-

3(5(7)8)9-4(2)6/h3H,1-2H3,

(H,7,8)

PubChem[1]

XLogP3-AA 0.7 PubChem[1]

Hydrogen Bond Donor Count 1 PubChem[1]

Hydrogen Bond Acceptor

Count
4 PubChem[1]

Rotatable Bond Count 3 PubChem[1]

Exact Mass 148.01941529 Da PubChem[1]

Topological Polar Surface Area 79.7 Å² PubChem[1]

Complexity 132 PubChem[1]

Synthesis and Reactivity
While specific synthesis routes for 2-(Acetylsulfanyl)propanoic acid are not extensively detailed

in the immediate search results, general methodologies for the synthesis of similar thioester-

containing carboxylic acids can be inferred. A common approach involves the reaction of a thiol
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with an activated carboxylic acid derivative or the reaction of a halo-substituted carboxylic acid

with a thioacetate salt.

A plausible synthetic pathway is illustrated below:

Reactants

Reaction

Products

2-Bromopropanoic Acid

Nucleophilic Substitution (SN2)

Potassium Thioacetate

2-(Acetylsulfanyl)propanoic acid

Major Product

Potassium Bromide

By-product

Click to download full resolution via product page

Caption: A potential synthetic route to 2-(Acetylsulfanyl)propanoic acid.

The reactivity of 2-(Acetylsulfanyl)propanoic acid is primarily dictated by its two functional

groups: the carboxylic acid and the thioester. The carboxylic acid can undergo esterification,

amidation, and reduction. The thioester is susceptible to hydrolysis, which can be catalyzed by

acids or bases, to yield acetic acid and 2-mercaptopropanoic acid.

Spectral Analysis
Spectroscopic data is essential for the structural elucidation and purity assessment of a

chemical compound. While a specific spectrum for 2-(Acetylsulfanyl)propanoic acid is not

readily available, the expected spectral characteristics can be predicted based on its structure

and data from analogous compounds like propanoic acid.[2][3][4]
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¹H NMR Spectroscopy (Predicted)
The proton NMR spectrum of 2-(Acetylsulfanyl)propanoic acid is expected to show three

distinct signals:

-CH(SH)- proton: A quartet, shifted downfield due to the deshielding effects of the adjacent

sulfur and carbonyl group.

-CH₃ (propanoic acid backbone): A doublet, coupled to the adjacent methine proton.

-C(=O)CH₃ (acetyl group): A singlet, as these protons have no adjacent protons to couple

with.

-COOH proton: A broad singlet, typically found far downfield.

¹³C NMR Spectroscopy (Predicted)
The carbon NMR spectrum would be expected to show five distinct signals corresponding to

the five carbon atoms in different chemical environments: the two carbonyl carbons, the

methine carbon, and the two methyl carbons.

Infrared (IR) Spectroscopy (Predicted)
The IR spectrum would likely exhibit characteristic absorption bands for:

O-H stretch (carboxylic acid): A broad band in the region of 2500-3300 cm⁻¹.

C=O stretch (carboxylic acid and thioester): Strong absorptions around 1700-1760 cm⁻¹.

C-S stretch: A weaker absorption in the fingerprint region.

Safety and Handling
While specific toxicity data for 2-(Acetylsulfanyl)propanoic acid is not available, general

precautions for handling carboxylic acids and thioesters should be observed. Propanoic acid, a

related compound, is known to be corrosive and can cause severe skin burns and eye

damage.[5][6][7] It is also a flammable liquid.[6][7]
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General Safety Precautions:
Personal Protective Equipment (PPE): Wear appropriate protective gloves, clothing, and

eye/face protection.[6][7]

Ventilation: Use only in a well-ventilated area.

Handling: Avoid breathing dust, fumes, gas, mist, vapors, or spray. Wash hands thoroughly

after handling.

Storage: Keep container tightly closed in a dry, cool, and well-ventilated place.[6] Store away

from incompatible materials such as strong bases and oxidizing agents.

First Aid Measures:
Inhalation: Move the person to fresh air and keep comfortable for breathing. Seek immediate

medical attention.[6]

Skin Contact: Remove contaminated clothing immediately and rinse the skin with plenty of

water. Seek immediate medical attention.[6]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing. Seek immediate medical attention.[6]

Ingestion: Rinse mouth. Do NOT induce vomiting. Seek immediate medical attention.[6]

The following workflow outlines the standard procedure for handling a chemical spill of a

compound with similar properties:

Caption: General workflow for chemical spill response.

Potential Applications in Research and Drug
Development
Thioester-containing molecules are of interest in drug development for their potential as

prodrugs and their involvement in various biochemical pathways. The carboxylic acid

functionality allows for the conjugation of this molecule to other entities, such as peptides or

targeting ligands. The thioester bond can be designed to be cleaved by specific enzymes in the
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body, releasing a therapeutic agent. Further research into the biological activity of 2-

(Acetylsulfanyl)propanoic acid and its derivatives could uncover novel therapeutic applications.

Conclusion
This technical guide provides a foundational understanding of 2-(Acetylsulfanyl)propanoic acid,

a compound with potential utility in synthetic chemistry and biomedical research. While a

comprehensive dataset for this specific molecule is not yet available, by leveraging data from

its PubChem entry and analogous structures, we can establish a strong basis for its safe

handling, experimental use, and future investigation. As with any chemical, a thorough review

of the most current safety and handling information is paramount before commencing any

experimental work.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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